molecular formula C20H18ClN3O3S B298749 2-[2-chloro(phenylsulfonyl)anilino]-N-(3-pyridinylmethyl)acetamide

2-[2-chloro(phenylsulfonyl)anilino]-N-(3-pyridinylmethyl)acetamide

Cat. No. B298749
M. Wt: 415.9 g/mol
InChI Key: JFUADIUEHCPDIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[2-chloro(phenylsulfonyl)anilino]-N-(3-pyridinylmethyl)acetamide, commonly known as CPAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a therapeutic agent. CPAA belongs to the class of sulfonamide compounds and has been shown to exhibit potent anticancer properties.

Scientific Research Applications

CPAA has been extensively studied for its potential use as an anticancer agent. It has been shown to exhibit potent cytotoxicity against several cancer cell lines, including breast, lung, and colon cancer cells. CPAA has also been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models. In addition to its anticancer properties, CPAA has been studied for its potential use in the treatment of other diseases, such as malaria and tuberculosis.

Mechanism of Action

The exact mechanism of action of CPAA is not fully understood. However, several studies have suggested that CPAA exerts its anticancer effects by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in the regulation of gene expression and are often overexpressed in cancer cells. By inhibiting HDAC activity, CPAA can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
CPAA has been shown to exhibit several biochemical and physiological effects. In addition to its anticancer properties, CPAA has been shown to possess anti-inflammatory, antifungal, and antibacterial activities. CPAA has also been shown to modulate the immune system and enhance the production of cytokines, which play a crucial role in the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using CPAA in lab experiments is its potent anticancer properties. CPAA has been shown to exhibit cytotoxicity against several cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using CPAA in lab experiments is its potential toxicity. CPAA has been shown to exhibit cytotoxicity against normal cells as well, which may limit its use in clinical applications.

Future Directions

There are several future directions for research on CPAA. One area of research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the elucidation of the exact mechanism of action of CPAA. Further studies are also needed to evaluate the toxicity and safety of CPAA in animal models. Additionally, the potential use of CPAA in combination with other anticancer agents should be explored to enhance its therapeutic efficacy. Finally, the potential use of CPAA in the treatment of other diseases, such as malaria and tuberculosis, should be investigated.
Conclusion:
In conclusion, CPAA is a promising compound that has gained significant attention in the field of scientific research due to its potential use as an anticancer agent. The synthesis method of CPAA has been reported in several research articles, and the compound has been shown to exhibit potent anticancer properties. Further research is needed to elucidate the exact mechanism of action of CPAA, evaluate its toxicity and safety, and explore its potential use in combination with other anticancer agents.

Synthesis Methods

The synthesis of CPAA involves the reaction of 2-chloroaniline with phenylsulfonyl chloride to form 2-chloro(phenylsulfonyl)aniline. This intermediate is then reacted with N-(3-pyridinylmethyl)acetamide in the presence of a base to form CPAA. The synthesis of CPAA has been reported in several research articles, and the purity and yield of the compound can be optimized by varying the reaction conditions.

properties

Product Name

2-[2-chloro(phenylsulfonyl)anilino]-N-(3-pyridinylmethyl)acetamide

Molecular Formula

C20H18ClN3O3S

Molecular Weight

415.9 g/mol

IUPAC Name

2-[N-(benzenesulfonyl)-2-chloroanilino]-N-(pyridin-3-ylmethyl)acetamide

InChI

InChI=1S/C20H18ClN3O3S/c21-18-10-4-5-11-19(18)24(28(26,27)17-8-2-1-3-9-17)15-20(25)23-14-16-7-6-12-22-13-16/h1-13H,14-15H2,(H,23,25)

InChI Key

JFUADIUEHCPDIR-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CN=CC=C2)C3=CC=CC=C3Cl

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CN=CC=C2)C3=CC=CC=C3Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.